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Compound of Interest

Compound Name: Nitrogen dioxide

Cat. No.: B1229584

Essential Safety and Handling Guide for Nitrogen
Dioxide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling nitrogen dioxide (NO2) in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Immediate Safety Information

Nitrogen dioxide is a reddish-brown gas with a sharp, pungent odor. It is highly toxic and a
strong oxidizer. Inhalation can cause severe respiratory irritation, which may be delayed in
onset, leading to serious lung conditions such as pulmonary edema.[1][2] Contact with skin or
eyes can result in severe burns.[2][3]

Exposure Limits

It is critical to maintain workplace exposure to nitrogen dioxide below established limits.
Continuous monitoring of the work environment is recommended.
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Regulatory Agency

Exposure Limit Type

Value

OSHA (Occupational Safety

and Health Administration)

PEL (Permissible Exposure

Limit) - Ceiling

5 ppm[4][5]

NIOSH (National Institute for
Occupational Safety and
Health)

REL (Recommended Exposure
Limit) - STEL

1 ppm[5][6]

IDLH (Immediately Dangerous
to Life or Health)

13 ppm[7]

ACGIH (American Conference
of Governmental Industrial

Hygienists)

TLV (Threshold Limit Value) -
TWA (8-hr)

0.2 ppm[8]

STEL (Short-Term Exposure
Limit) - 15 min

5 ppm([4][6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to prevent exposure. The following are minimum

requirements for handling nitrogen dioxide.

Respiratory Protection

Due to its high toxicity via inhalation, respiratory protection is paramount.
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NIOSH Assigned

Condition Required Respirator .
Protection Factor (APF)

Any supplied-air respirator
Up to 20 ppm operated in a continuous-flow 25

mode.

Any self-contained breathing 50
apparatus with a full facepiece.

Any supplied-air respirator with 50
a full facepiece.

Any self-contained breathing

Emergency or unknown apparatus that has a full
concentrations (IDLH facepiece and is operated in a 10,000
conditions) pressure-demand or other

positive-pressure mode.

Any supplied-air respirator that
has a full facepiece and is
operated in a pressure-
demand or other positive-
_ o 10,000
pressure mode in combination
with an auxiliary self-contained
positive-pressure breathing

apparatus.

Any air-purifying, full-facepiece
respirator (gas mask) with a
chin-style, front- or back-

Escape ] o 50
mounted canister providing
protection against nitrogen

dioxide.

Any appropriate escape-type,
self-contained breathing

apparatus.

Source: NIOSH Recommendations[9]
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Hand and Skin Protection

Prevent all skin contact with nitrogen dioxide. "Acid-resistant” gloves and protective clothing

are required.[4]

Glove Material

Recommendation for
Nitrogen Dioxide

Notes

Butyl Rubber

Recommended

Offers protection against a
wide variety of chemicals,
including highly corrosive
acids.[4]

Saranex™

Recommended for 8-hour use

NIOSH recommends
Saranex™ for skin protection

against nitrogen dioxide.[1]

Nitrile Rubber

Not Recommended for

direct/prolonged contact

Standard disposable nitrile
gloves offer poor resistance to
concentrated acids, including
nitric acid which forms when
NO:2 contacts moisture.[10]
They may provide very brief
splash protection but should
be changed immediately upon
contact.[10]

Natural Rubber (Latex)

Not Recommended

Generally not recommended
for use with strong oxidizing
agents.[4]

Neoprene

Fair to Good

Offers good resistance to a

range of acids and caustics.[4]

Note: Specific breakthrough times for nitrogen dioxide are not readily available in general

chemical resistance charts. Always consult the glove manufacturer's specific test data for the

chemical being used.

Eye and Face Protection
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e Required: Gas-tight, impact-resistant chemical splash goggles.

e Recommended: A full-face shield worn in addition to goggles.

Protective Clothing

e A chemical-resistant lab coat or apron.

» For significant exposure risks, a full-body chemical-resistant suit may be necessary. In
emergency situations, a gas-tight suit is required for responders.[11]

» Closed-toe shoes made of a chemically resistant material.

Operational Plan for Handling Nitrogen Dioxide

A systematic approach is essential for the safe handling of nitrogen dioxide.

Preparation and Pre-Handling

e Training: Ensure all personnel are trained on the hazards of nitrogen dioxide, proper
handling procedures, and emergency protocols.[4]

» Ventilation: All work with nitrogen dioxide must be conducted in a properly functioning
chemical fume hood or other approved ventilated enclosure.[4]

e Monitoring: Use a continuous nitrogen dioxide gas detection system with audible and visual
alarms.[5]

o Emergency Equipment: Verify that a safety shower and eyewash station are immediately
accessible and have been recently tested.[4][12]

PPE Inspection: Inspect all PPE for damage or degradation before each use.

Handling Procedures

» Container Transport: Use a suitable hand truck to move gas cylinders, ensuring they are
properly secured.
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» Dispensing: When dispensing, use equipment and fittings rated for nitrogen dioxide
service. Open valves slowly and carefully.

e Incompatible Materials: Keep nitrogen dioxide away from combustible materials,
chlorinated hydrocarbons, ammonia, alcohols, and water, as it can react violently or
explosively.[4]

o Personal Hygiene: Do not eat, drink, or smoke in areas where nitrogen dioxide is handled
or stored. Wash hands thoroughly after handling.[4]

Post-Handling and Storage

o Container Sealing: Tightly close all container valves after use.

o Storage: Store cylinders upright in a cool, dry, well-ventilated, and secured area, away from
incompatible materials.[11] Protect from direct sunlight.

o Decontamination: Decontaminate all equipment after use.

Disposal Plan

o Waste Collection: Collect all nitrogen dioxide waste and contaminated materials in
designated, properly labeled, and sealed containers.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Do
not discharge waste into drains.[11]

Emergency Response Plan

Immediate and correct action is critical in the event of an emergency.

Inhalation Exposure

e Move the victim to fresh air immediately.[2]

o If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial
respiration.[12]

o Seek immediate medical attention. Symptoms may be delayed for several hours.[2]
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» Keep the affected person under medical observation for at least 24-48 hours.[1][13]

Skin Contact

» Immediately flush the affected area with large amounts of water for at least 15 minutes while
removing contaminated clothing.[3][12]

e Do not remove clothing if it is stuck to the skin.[11]

e Seek immediate medical attention.

Eye Contact

o Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[3][12]

 Remove contact lenses if present and easy to do.

o Seek immediate medical attention from an ophthalmologist.[11]

Spills and Leaks

o Gas Leak: Evacuate all non-essential personnel from the area. If safe to do so, stop the leak.
Ventilate the area.

 Liquid Spill: Absorb the spill with a non-combustible material such as vermiculite or dry sand
and place it in a sealed container for disposal.[4]

e Do not use combustible materials like paper towels for cleanup.
o Ventilate the area and wash the spill site after cleanup is complete.[4]

Visualized Workflows
Safe Handling Workflow
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Safe Handling of Nitrogen Dioxide
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Caption: Workflow for the safe handling of nitrogen dioxide.
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Caption: Logic diagram for emergency response to nitrogen dioxide exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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